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carbonylchloride

Cat. No.: B13644247

Get Quote

Executive Summary
The indazole (1H-indazole) scaffold represents a "privileged structure" in modern medicinal

chemistry, serving as a critical bioisostere for indole and purine systems. Its utility stems from a

unique combination of physicochemical properties: high stability, amphoteric nature allowing for

versatile hydrogen bonding, and a defined vector space for substituent growth. This guide

analyzes the structural utility of indazoles in drug discovery, focusing on their application in

kinase inhibition (VEGFR, ALK), DNA repair modulation (PARP), and GPCR antagonism (5-

HT3). It provides actionable synthetic protocols, structure-activity relationship (SAR) insights,

and quantitative data to support rational drug design.

Part 1: Structural & Physicochemical Fundamentals
Tautomerism and Bioisosterism
Indazole exists in two tautomeric forms: 1H-indazole (thermodynamically preferred in the gas

phase and non-polar solvents) and 2H-indazole.
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1H-Indazole: Resembles the indole core but possesses an additional nitrogen atom (N2),

lowering the pKa of the N1-H (pKa ~14) compared to indole (pKa ~17). This acidity facilitates

N-alkylation/arylation.

2H-Indazole: Often stabilized by N2-substitution. In kinase inhibitors, the 2H-indazole

tautomer (or its fixed N2-substituted analog) frequently serves as a hinge-binding motif,

accepting a hydrogen bond at N1 and donating one from C3-substituents or N2.

Pharmacophore Features[1][2][3]
H-Bonding: N1 acts as a hydrogen bond donor (HBD) in 1H-forms, while N2 is a hydrogen

bond acceptor (HBA). This reverses in 2H-isomers.

Metabolic Stability: The pyrazole ring confers greater oxidative stability compared to the

electron-rich pyrrole ring of indole, reducing the liability of cytochrome P450-mediated

degradation.

Part 2: Synthetic Architectures & Protocols
Strategic Access to 1H- and 2H-Indazoles
Synthetic routes are generally classified by bond formation:

Type A (N-N bond formation): Cyclization of 2-aminobenzyl amines or related precursors

(e.g., Davis-Beirut reaction).

Type B (C-N bond formation): Cyclization of hydrazones or diazonium salts.

Detailed Protocol: The Davis-Beirut Reaction (2H-
Indazole Synthesis)
The Davis-Beirut reaction is a robust, base-catalyzed method for synthesizing 2H-indazoles

from o-nitrobenzylamines.[1][2] It is particularly valuable for generating N2-substituted

derivatives under mild conditions.

Mechanism Overview:

Base-mediated deprotonation of the benzylic amine.
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Intramolecular nucleophilic attack on the nitro group.

Formation of a nitroso-imine intermediate.[1][3]

Cyclization and dehydration to the 2H-indazole.[1][2]

Experimental Protocol: Synthesis of 2-Benzyl-2H-indazole

Reagents:N-Benzyl-2-nitrobenzylamine (1.0 equiv), KOH (4.0 equiv), Methanol/Water (10:1

v/v).

Conditions: 60°C, 4–6 hours.

Step-by-Step Methodology:

Preparation: Dissolve N-benzyl-2-nitrobenzylamine (2.42 g, 10 mmol) in Methanol (40 mL) in

a round-bottom flask equipped with a magnetic stir bar.

Base Addition: Add an aqueous solution of KOH (2.24 g, 40 mmol in 4 mL water) dropwise to

the reaction mixture.

Reaction: Heat the mixture to 60°C. The solution will typically turn deep red/brown, indicating

the formation of the aci-nitro intermediate. Monitor by TLC (Hexane:EtOAc 3:1) for the

disappearance of the starting amine.

Work-up: Upon completion (~4 h), cool the mixture to room temperature. Concentrate the

methanol under reduced pressure.

Extraction: Dilute the residue with water (50 mL) and extract with Dichloromethane (3 x 30

mL).

Purification: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and

concentrate. Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexane).

Yield: Expect ~85% yield of 2-benzyl-2H-indazole as a crystalline solid.

Visualization: Davis-Beirut Reaction Mechanism
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Figure 1: Mechanistic pathway of the Davis-Beirut reaction for 2H-indazole synthesis.

Part 3: Medicinal Chemistry & SAR[5][6]
Kinase Inhibition & Hinge Binding
In kinase inhibitors like Axitinib and Entrectinib, the indazole core functions as a hinge binder.

Binding Mode: The indazole N1 (or N2) typically forms a hydrogen bond with the backbone

amide of the kinase hinge region.

C3-Functionalization: Substituents at the C3 position (e.g., styryl in Axitinib) extend into the

hydrophobic pocket (gatekeeper region), determining selectivity.

Solvent Front: Substituents on the benzene ring (C5/C6) often project towards the solvent

front, improving solubility and pharmacokinetic properties.

Visualization: VEGF Signaling & Axitinib Intervention[7]
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Figure 2: Signal transduction pathway of VEGF and the inhibitory node of Axitinib.

Part 4: Therapeutic Case Studies & Quantitative
Data
Comparative Potency of Marketed Indazole Drugs
The following table summarizes key FDA-approved indazole drugs, their primary targets, and

potency metrics (IC50/Ki).
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Drug Name Primary Target Indication
Potency (IC50 /
Ki)

Indazole Role

Axitinib VEGFR 1/2/3
Renal Cell

Carcinoma

0.1 - 0.3 nM

(VEGFR2)

Hinge binder;

C3-styryl

extension.

Niraparib PARP 1/2 Ovarian Cancer 3.8 nM (PARP1)

Mimics

Nicotinamide in

NAD+ pocket.

Entrectinib
ALK / ROS1 /

TRK
NSCLC (ROS1+)

< 2 nM

(TRKA/B/C)

Pan-TRK/ALK

inhibitor; CNS

penetrant.[4]

Granisetron 5-HT3 Receptor Antiemetic 0.2 - 2.0 nM (Ki)
Orthosteric

antagonist.

Case Study: Niraparib (PARP Inhibition)
Niraparib utilizes a 2H-indazole-7-carboxamide scaffold.

Mechanism: It traps PARP1/2 on damaged DNA, preventing repair via the base excision

repair (BER) pathway. This is synthetic lethality in BRCA1/2-mutated cells.

SAR Insight: The carboxamide group at C7 is critical for hydrogen bonding with Ser904 and

Gly863 in the PARP active site, mimicking the amide of the natural substrate NAD+.

Case Study: Entrectinib (CNS Penetration)
Entrectinib was designed to cross the blood-brain barrier (BBB) to treat brain metastases.

Structural Feature: The compact indazole core, combined with a specific solubilizing

piperazine moiety, maintains a low topological polar surface area (tPSA) while ensuring high

potency against ALK and ROS1 fusion proteins.

Part 5: Future Directions
The versatility of the indazole scaffold is driving next-generation modalities:
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PROTACs (Proteolysis Targeting Chimeras): Indazole-based kinase inhibitors (e.g.,

derivatized Axitinib) are being used as "warheads" to recruit E3 ligases for targeted protein

degradation.

Covalent Inhibitors: Introduction of acrylamide "warheads" at the C3 or C5 positions of the

indazole ring allows for irreversible binding to cysteine residues in the ATP binding pocket

(e.g., targeting BTK or EGFR mutants).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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